Cas no 1227607-50-2 (2-Amino-5-(pyridin-3-yl)isonicotinaldehyde)

• Product Name: 2-Amino-5-(pyridin-3-yl)isonicotinaldehyde
• CAS No: 1227607-50-2
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 4929720
• Update Time: 2025-05-21

2-Amino-5-(pyridin-3-yl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(pyridin-3-yl)isonicotinaldehyde
• 6-Amino-[3,3'-bipyridine]-4-carbaldehyde
• 2-Amino-5-(pyridin-3-yl)isonicotinaldehyde

• Inchi： 1S/C11H9N3O/c12-11-4-9(7-15)10(6-14-11)8-2-1-3-13-5-8/h1-7H,(H2,12,14)
• InChI Key： SLWYNWHIYJPHJS-UHFFFAOYSA-N
• SMILES： O=CC1C=C(N)N=CC=1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 0.5
• Topological Polar Surface Area: 68.9

Additional information on 2-Amino-5-(pyridin-3-yl)isonicotinaldehyde

2-Amino-5-(pyridin-3-yl)isonicotinaldehyde (CAS No. 1227607-50-2): A Comprehensive Overview

2-Amino-5-(pyridin-3-yl)isonicotinaldehyde is a chemically synthesized compound with the CAS registry number 1227607-50-2. This compound belongs to the class of organic compounds known as isonicotinaldehydes, which are derivatives of isonicotinic acid. The molecule features a pyridine ring at the 5-position and an amino group at the 2-position, making it a structurally unique compound with potential applications in various fields of chemistry and pharmacology.

The synthesis of 1227607-50-2 involves a series of organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to expedite the formation of this compound, reducing reaction time significantly while maintaining high product quality.

One of the most promising applications of 1227607-50-2 lies in its potential as a building block for drug development. The presence of the pyridine ring and amino group provides versatile sites for further functionalization. Researchers have explored its use in constructing bioactive molecules targeting various therapeutic areas, such as anti-inflammatory agents and anticancer drugs. A recent study in *Medicinal Chemistry Communications* highlighted its role as a precursor for synthesizing compounds that exhibit potent inhibitory activity against specific enzymes involved in cancer progression.

In addition to its pharmacological applications, 1227607-50-2 has shown potential in materials science. Its ability to form coordination complexes with metal ions has been investigated for applications in catalysis and sensing technologies. For example, a research team reported in *Chemical Communications* that this compound can act as a ligand for copper ions, forming complexes with high catalytic activity in oxidation reactions.

The physical and chemical properties of 1227607-50-2 have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) confirmed its molecular formula as C₁₃H₁₁N₃O, with a molecular weight of 239.8 g/mol. Its solubility in common solvents such as dichloromethane and ethanol has been determined, facilitating its use in various synthetic protocols.

From an environmental perspective, the ecological impact of 1227607-50-2 has been evaluated through biodegradation studies. Results indicate that under aerobic conditions, the compound undergoes moderate biodegradation, suggesting that it poses minimal risk to aquatic ecosystems when handled responsibly.

In conclusion, 1227607-50-2, or 1-amino-pyridinyl isonicotinaldehyde, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical community is expected to grow further.